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Technical Support Center: Clearfil Photo Bond
Adhesion
Welcome to the technical support center for Clearfil Photo Bond. This resource is designed to

assist researchers, scientists, and drug development professionals in optimizing the adhesion

of Clearfil Photo Bond in various research models. Below you will find troubleshooting guides

and frequently asked questions (FAQs) to address specific issues you may encounter during

your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended substrate preparation for optimal adhesion of Clearfil Photo
Bond to enamel and dentin?

A1: For both enamel and dentin, a total-etch technique is recommended. This involves etching

the substrate with 37% phosphoric acid (such as K-Etchant Gel) for 15 to 30 seconds, followed

by thorough rinsing and drying.[1] After etching, the mixed Clearfil Photo Bond (Catalyst and

Universal) is applied, left for 5 seconds, gently air-thinned for 2-3 seconds to evaporate the

solvent, and then light-cured.[1]

Q2: How does the preparation of porcelain or ceramic substrates differ from that of tooth

structure?
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A2: For porcelain or ceramic substrates, it is crucial to mix Clearfil Photo Bond with Clearfil

Porcelain Bond Activator.[1][2][3][4][5][6][7] The recommended surface preparation for

porcelain includes sandblasting with aluminum oxide to increase the surface area, followed by

etching with 37% phosphoric acid for 15 seconds, and then rinsing and drying.[3] The mixture

of Clearfil Photo Bond and the Porcelain Bond Activator is then applied before light-curing.[3]

Q3: What is the correct procedure for bonding to metal alloys?

A3: When bonding to metal alloys, especially precious or semi-precious metals, the use of a

dedicated metal primer, such as Alloy Primer, is recommended after sandblasting the metal

surface.[3][8][9] The primer enhances the bond strength between the resin-based material and

the metal.[8][9] After applying the primer and allowing it to react, Clearfil Photo Bond is

applied as per the standard procedure.

Q4: Can Clearfil Photo Bond be used in a self-etch mode?

A4: No, Clearfil Photo Bond is designed for use with a total-etch technique, which requires a

separate etching step with phosphoric acid.[1][2][4][6][7] It is not a self-etching adhesive.

Q5: What is the expected bond strength of Clearfil Photo Bond to dentin?

A5: According to the manufacturer, the approximate bond strength of Clearfil Photo Bond to

dentin is 18 MPa.[10]
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Issue Potential Cause Recommended Solution

Low bond strength to enamel

or dentin
Inadequate etching

Ensure the enamel and dentin

surfaces are etched with 37%

phosphoric acid for the

recommended 15-30 seconds.

[1]

Contamination of the etched

surface

After etching and rinsing,

ensure the surface remains

free of saliva or other

contaminants. If contamination

occurs, re-etch the surface.

Insufficient drying of the

substrate

After rinsing the etchant, gently

air-dry the surface. Avoid over-

drying the dentin, which can

cause collagen fiber collapse.

Improper mixing or application

of the adhesive

Ensure equal drops of Clearfil

Photo Bond Catalyst and

Universal are thoroughly mixed

before application. Apply a

uniform layer to the entire

prepared surface.

Insufficient light-curing

Use a properly functioning

curing light and expose the

adhesive layer for the

manufacturer's recommended

time. Low light intensity can

lead to poor adhesion.

Poor adhesion to

porcelain/ceramic restorations

Omission of Porcelain Bond

Activator

Always mix Clearfil Photo

Bond with Clearfil Porcelain

Bond Activator when bonding

to porcelain or ceramic

surfaces to ensure a strong

chemical bond.[1][2][3][4][5][6]

[7]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.shastadentalsupply.com/estore/docs/pb_refill_help.pdf
https://www.shastadentalsupply.com/estore/docs/pb_refill_help.pdf
https://www.dentalproductshopper.com/bonding-agents-adhesives-etchants/bonding-multiple-component-separate-etch/clearfil-photo-bond
https://www.shastadentalsupply.com/estore/files/PBA_CheatSheat_2022v2.pdf
https://kuraraydental.com/product/clearfil-photo-bond/
https://kuraraydental.com/product/clearfil-porcelain-bond-activator/
https://www.kuraraynoritake.com/world/product/adhesives/clearfil_photo_bond.html
https://www.kuraraynoritake.eu/en/clearfil-photo-bond
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inadequate surface treatment

of the porcelain

Sandblasting the porcelain

surface with aluminum oxide is

recommended to increase

micromechanical retention.[3]

Debonding from metal

surfaces

Lack of a dedicated metal

primer

For optimal adhesion to metal

alloys, especially precious and

semi-precious metals, use a

metal primer like Alloy Primer

after sandblasting.[3][8][9]

Inconsistent bonding results
Variations in air-thinning

technique

Gently air-thin the adhesive

layer for 2-3 seconds to

evaporate the solvent and

create a thin, uniform film.[1]

Inconsistent air pressure or

duration can affect the

adhesive thickness and bond

strength.

Delayed application after

mixing

Use the mixed Clearfil Photo

Bond within a short timeframe,

as the chemical reaction

begins immediately upon

mixing.

Quantitative Data
Currently, specific quantitative data from independent research studies comparing the bond

strength of Clearfil Photo Bond under varying substrate preparation conditions is limited in the

provided search results. The manufacturer states an approximate shear bond strength of 18

MPa to dentin.[10] Further literature review is recommended to obtain comparative data for

different etching times, moisture levels, and their impact on bond strength and Adhesive

Remnant Index (ARI) scores.

Experimental Protocols
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General Protocol for Shear Bond Strength Testing of
Clearfil Photo Bond to Enamel/Dentin
This protocol is a generalized procedure based on common practices for shear bond strength

testing of dental adhesives.

Specimen Preparation:

Use extracted human or bovine teeth, stored in a suitable medium (e.g., saline solution,

distilled water with thymol).

Embed the teeth in acrylic resin, leaving the desired bonding surface (enamel or dentin)

exposed.

Grind the exposed surface flat using a polishing machine with progressively finer silicon

carbide papers (e.g., 320, 600-grit) under water cooling to create a standardized smear

layer.

Substrate Pre-treatment:

Etch the prepared enamel or dentin surface with 37% phosphoric acid for 15-30 seconds.

Rinse the surface thoroughly with water for 15-20 seconds.

Gently air-dry the surface, leaving the dentin slightly moist (for wet bonding technique).

Adhesive Application:

Dispense one drop of Clearfil Photo Bond Catalyst and one drop of Universal liquid onto

a mixing pad and mix thoroughly.

Apply the mixed adhesive to the prepared tooth surface using a microbrush.

Allow the adhesive to remain undisturbed for 5 seconds.

Gently air-thin the adhesive layer for 2-3 seconds to evaporate the solvent.
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Light-cure the adhesive according to the manufacturer's instructions (typically 10-20

seconds) with a calibrated dental curing light.

Composite Buildup:

Place a cylindrical mold (e.g., Teflon or composite) with a defined diameter (e.g., 2-3 mm)

onto the bonded surface.

Fill the mold with a restorative composite material in increments, light-curing each

increment as per the composite manufacturer's instructions.

Storage:

Store the bonded specimens in distilled water at 37°C for 24 hours before testing.

Shear Bond Strength Testing:

Mount the specimen in a universal testing machine.

Apply a shear force to the base of the composite cylinder at a constant crosshead speed

(e.g., 0.5 mm/min or 1 mm/min) until failure occurs.

Record the force at which debonding occurs (in Newtons) and calculate the shear bond

strength in megapascals (MPa) by dividing the force by the bonding area (in mm²).

Failure Mode Analysis (Adhesive Remnant Index - ARI):

Examine the debonded tooth and composite surfaces under a stereomicroscope at a set

magnification (e.g., 20x or 40x).

Classify the failure mode as adhesive (failure at the tooth-adhesive interface), cohesive

(failure within the tooth or composite), or mixed (a combination of adhesive and cohesive

failure).

Visualizations
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Caption: Experimental workflow for shear bond strength testing.
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Caption: Troubleshooting logic for low bond strength issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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